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Compound of Interest

Compound Name: (S)-4-Methoxydalbergione

Cat. No.: B161816

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical nomenclature of (S)-4-
Methoxydalbergione, a naturally occurring neoflavonoid. The information is presented to
support research and development activities in medicinal chemistry, pharmacology, and related
disciplines.

Chemical Identity

(S)-4-Methoxydalbergione is a recognized bioactive compound that has been isolated from
various plant species, including Dalbergia miscolobium and Dalbergia sissoo[1]. Its chemical
structure and properties are of significant interest to the scientific community.

Nomenclature

The precise identification of chemical compounds is critical for scientific communication and
reproducibility of research. This section outlines the standardized IUPAC name and known
synonyms for (S)-4-Methoxydalbergione.

IUPAC Name:

The systematic name for (S)-4-Methoxydalbergione, as defined by the International Union of
Pure and Applied Chemistry (IUPAC), is:

2-methoxy-5-[(1S)-1-phenylprop-2-enyl]cyclohexa-2,5-diene-1,4-dione[1]
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This name precisely describes the molecular structure of the compound, including the
stereochemistry at the chiral center.

Synonyms:

A variety of synonyms for (S)-4-Methoxydalbergione are used in scientific literature and
chemical databases. The following table provides a comprehensive list of these alternative
names and identifiers.

Synonym Reference

(S)-2-Methoxy-5-(1-phenylallyl)cyclohexa-2,5- 1]

diene-1,4-dione

2,5-Cyclohexadiene-1,4-dione, 2-methoxy-5-

1
[(1S)-1-phenyl-2-propen-1-yl]- s

2-methoxy-5-[(1S)-1-phenylallyl]-1,4- ]

benzoquinone

S-4-methoxydalbergione [1]

Chemical Identifiers:

For unambiguous identification in databases and regulatory documents, the following identifiers
are assigned to (S)-4-Methoxydalbergione.

Identifier Type Identifier Reference
CAS Number 2543-95-5 [1]
PubChem CID 10400054 [1]
ChEMBL ID CHEMBL255297 [1]
DTXSID DTXSID001154141 [1]

Experimental Protocols and Data Presentation
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Detailed experimental protocols for the isolation, synthesis, or biological evaluation of (S)-4-
Methoxydalbergione are beyond the scope of this initial guide. Such information would be
compiled from specific research articles and presented in a structured format upon further
investigation. Quantitative data, such as physicochemical properties and biological activity
metrics, would also be summarized in tabular form for clarity and ease of comparison.

Logical Relationships and Workflows

To illustrate experimental workflows or signaling pathways involving (S)-4-
Methoxydalbergione, a visual representation is often beneficial. The following is a conceptual
example of how such a relationship could be depicted using the DOT language.

Compound Characterization

Natural Product Extraction Purification Cascade Spectroscopic Analysisi(NMR, MS)
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"

[ Biological Activity Screening
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Caption: A generalized workflow for the isolation and characterization of (S)-4-
Methoxydalbergione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. (S)-4-Methoxydalbergione | C16H1403 | CID 10400054 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to (S)-4-
Methoxydalbergione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161816#s-4-methoxydalbergione-synonyms-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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